Cas no 898767-27-6 (8-(3-Fluorophenyl)-8-oxooctanenitrile)

• Product Name: 8-(3-Fluorophenyl)-8-oxooctanenitrile
• CAS No: 898767-27-6
• MF: C₁₄H₁₆FNO
• MW: 233.28134727478
• MDL: MFCD02260557
• CID: 880116
• PubChem ID: 24723820
• Update Time: 2025-11-02

8-(3-Fluorophenyl)-8-oxooctanenitrile Chemical and Physical Properties

Names and Identifiers

• 8-(3-FLUOROPHENYL)-8-OXOOCTANENITRILE
• AKOS016019708
• DTXSID70642219
• MFCD02260557
• 898767-27-6
• MS-20943
• 8-(3-Fluorophenyl)-8-oxooctanenitrile

• MDL： MFCD02260557
• Inchi： 1S/C14H16FNO/c15-13-8-6-7-12(11-13)14(17)9-4-2-1-3-5-10-16/h6-8,11H,1-5,9H2
• InChI Key： YJRYGQWMERGCSN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CCCCCCC#N)=O

Computed Properties

• Exact Mass: 233.12200
• Monoisotopic Mass: 233.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.9

Experimental Properties

• Density: 1.072
• Boiling Point: 391.1°C at 760 mmHg
• Flash Point: 190.3°C
• Refractive Index: 1.499
• PSA: 40.86000
• LogP: 3.87258

Additional information on 8-(3-Fluorophenyl)-8-oxooctanenitrile

8-(3-Fluorophenyl)-8-oxooctanenitrile (CAS No. 898767-27-6): A Comprehensive Overview of Properties and Applications

8-(3-Fluorophenyl)-8-oxooctanenitrile (CAS No. 898767-27-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This fluorinated nitrile derivative belongs to the class of aryl ketone nitriles, characterized by its unique molecular structure combining a fluorophenyl group with an oxooctanenitrile chain. The presence of both fluorine and nitrile functional groups makes this compound particularly interesting for drug discovery applications.

In recent years, researchers have focused on fluorinated building blocks like 8-(3-Fluorophenyl)-8-oxooctanenitrile due to their enhanced metabolic stability and membrane permeability - properties highly valued in modern medicinal chemistry. The compound's molecular weight of 219.25 g/mol and its specific lipophilicity profile make it suitable for various pharmaceutical intermediates. Current trends in AI-assisted drug discovery have identified such fluorinated nitriles as promising scaffolds for kinase inhibitors and GPCR modulators.

The synthesis of 8-(3-Fluorophenyl)-8-oxooctanenitrile typically involves Friedel-Crafts acylation followed by nitrile formation reactions. Analytical characterization through NMR spectroscopy (particularly 19F NMR) and mass spectrometry confirms the compound's purity and structural integrity. The 3-fluorophenyl moiety contributes to the compound's distinctive electronic properties, while the oxooctanenitrile chain provides synthetic versatility for further derivatization.

Beyond pharmaceutical applications, CAS 898767-27-6 has shown potential in advanced material science. Its molecular structure makes it a candidate for developing liquid crystal materials and organic semiconductors. The fluorine atom's strong electronegativity influences the compound's dipole moment, which is crucial for optoelectronic applications. Recent studies in renewable energy sectors have explored similar fluorinated compounds as components in organic photovoltaic cells.

From a commercial perspective, 8-(3-Fluorophenyl)-8-oxooctanenitrile serves as a valuable fine chemical for research institutions and pharmaceutical developers. The global market for such fluorinated intermediates has grown steadily, driven by increasing demand in drug discovery pipelines and material innovation. Proper handling requires standard laboratory precautions, and the compound should be stored under inert conditions to maintain stability.

Ongoing research continues to uncover new applications for 8-(3-Fluorophenyl)-8-oxooctanenitrile, particularly in the development of targeted therapies and smart materials. Its combination of fluorine chemistry and nitrile functionality offers multiple points for structural modification, making it a versatile building block in synthetic chemistry. As the scientific community increasingly focuses on sustainable chemistry and green synthesis methods, efficient production processes for such specialized compounds remain an active area of investigation.

The thermal and chemical stability of 898767-27-6 has been studied under various conditions, with results indicating suitability for high-temperature applications in material science. Researchers have also examined its solubility profile in common organic solvents, which is important for process chemistry applications. The compound's crystallinity and melting point characteristics make it interesting for polymorphism studies in pharmaceutical development.

In analytical applications, 8-(3-Fluorophenyl)-8-oxooctanenitrile can serve as a reference standard or chromatographic marker due to its distinctive UV absorption and mass spectral characteristics. The fluorine atom provides a convenient probe for 19F NMR studies of molecular interactions and dynamics. These properties align with current trends in analytical method development for complex organic molecules.

Future directions for CAS 898767-27-6 research may include exploration of its biological activity profiles and potential as a chemical biology tool compound. The growing interest in fluorine-containing drugs (approximately 20-25% of current pharmaceuticals contain fluorine) suggests continued relevance for this chemical class. Environmental fate and green chemistry aspects of such compounds are also becoming important considerations in their development and application.